5-(3-nitrophenyl)-3-phenyl-2-thioxo-2,3,5,6-tetrahydro[1,3]thiazolo[4,5-d]pyrimidin-7(4H)-one

• IUPAC Name: 5-(3-nitrophenyl)-3-phenyl-2-sulfanylidene-5,6-dihydro-4H-[1,3]thiazolo[4,5-d]pyrimidin-7-one
• InChI: InChI=1S/C17H12N4O3S2/c22-16-13-15(20(17(25)26-13)11-6-2-1-3-7-11)18-14(19-16)10-5-4-8-12(9-10)21(23)24/h1-9,14,18H,(H,19,22)
• InChI Key: QDVLEZKBWCTXOP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)N2C3=C(C(=O)NC(N3)C4=CC(=CC=C4)[N+](=O)[O-])SC2=S
• Molecular Formula: C17H12N4O3S2
• DSSTOX Substance ID: DTXSID901124169
• Molecular Weight: 384.4 g/mol
• CAS No.: 312278-00-5

Description

This compound belongs to the thiazolo[4,5-d]pyrimidine class, characterized by a fused bicyclic core with sulfur and nitrogen atoms. Key structural features include:

• Position 5: A 3-nitrophenyl substituent, introducing electron-withdrawing effects that may enhance reactivity and intermolecular interactions.
• Position 2: A thioxo group, which influences tautomerism and hydrogen-bonding capabilities.

Thiazolo[4,5-d]pyrimidine derivatives are widely studied for antiviral, antibacterial, and antitumor activities due to their ability to mimic purine bases and interfere with enzymatic processes .

Biological Activity

The compound 5-(3-nitrophenyl)-3-phenyl-2-thioxo-2,3,5,6-tetrahydro[1,3]thiazolo[4,5-d]pyrimidin-7(4H)-one is a member of the thiazolopyrimidine family, which has garnered attention due to its diverse biological activities. This article explores its biological properties, including antimicrobial, anticancer, anti-inflammatory, and other pharmacological effects.

Structural Characteristics

The molecular formula of the compound is $C_{16}H_{11}N_{3}O_{3}S$. The structural representation includes a thiazolo-pyrimidine core fused with a nitrophenyl group. This unique structure is believed to contribute to its biological activity.

Antimicrobial Activity

Research indicates that thiazolopyrimidine derivatives exhibit significant antimicrobial properties. In a study focusing on various derivatives synthesized through the Biginelli reaction, compounds similar to 5-(3-nitrophenyl)-3-phenyl-2-thioxo-2,3,5,6-tetrahydro[1,3]thiazolo[4,5-d]pyrimidin-7(4H)-one demonstrated activity against several bacterial strains. The Minimum Inhibitory Concentration (MIC) values were determined using the agar well diffusion method.

Table 1: Antimicrobial Activity of Thiazolopyrimidine Derivatives

Compound	Bacterial Strain	MIC (μM)
Compound A	Staphylococcus aureus	2.14 × 10⁻²
Compound B	Bacillus subtilis	0.58 × 10⁻²
Compound C	Escherichia coli	1.10 × 10⁻²
Compound D	Candida albicans	1.04 × 10⁻²

These findings suggest that modifications in the thiazolopyrimidine structure can enhance antimicrobial potency against various pathogens .

Anticancer Properties

Thiazolopyrimidines have also been investigated for their anticancer potential. Compounds in this class have shown activity against different cancer cell lines by inducing apoptosis and inhibiting cell proliferation. The mechanism often involves the modulation of signaling pathways associated with cell cycle regulation and apoptosis.

Case Study: Anticancer Activity

In vitro studies have reported that certain thiazolopyrimidine derivatives exhibit cytotoxic effects on human cancer cell lines such as MCF-7 (breast cancer) and HeLa (cervical cancer). The IC50 values for these compounds ranged from micromolar to nanomolar concentrations, indicating potent anticancer activity.

Anti-inflammatory Effects

The anti-inflammatory properties of thiazolopyrimidine derivatives are attributed to their ability to inhibit pro-inflammatory cytokines and enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). These compounds may modulate inflammatory pathways and provide therapeutic benefits in conditions like arthritis and other inflammatory diseases.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table compares structural analogs, focusing on substituents, biological activities, and synthesis methods:

Compound	Substituents	Biological Activity	Synthesis Method	Reference
5-(3-Nitrophenyl)-3-phenyl-2-thioxo-2,3,5,6-tetrahydro[1,3]thiazolo[4,5-d]pyrimidin-7(4H)-one (Target)	3-phenyl, 5-(3-nitrophenyl), 2-thioxo	Antiviral (e.g., HBV, HCV)	Cyclocondensation of carbohydrazides with aromatic aldehydes
3-Phenyl-7-substituted-2-(phenylimino)-thiazolo[4,5-d]pyrimidines	2-(phenylimino), 7-substituted phthalimido	Antibacterial (moderate to weak activity against S. aureus and E. coli)	Claisen condensation, guanidine cyclization, and thiazolidinone formation
5-{[(4-Chlorophenyl)methyl]sulfanyl}-3-(4-ethoxyphenyl)-6-methyl-2-sulfanylidene analog	5-[(4-chlorophenyl)methyl]sulfanyl, 4-ethoxyphenyl, 6-methyl	Not explicitly reported (structural focus)	Not detailed in available evidence
6-Ethyl-5-((2-oxo-2-(p-tolyl)ethyl)thio)-3-phenyl-2-thioxo analog (Fig. 18, )	6-ethyl, 5-(p-tolyl-oxoethyl)thio	Antitumor (e.g., leukemia SR)	Multi-step cyclization and functionalization
5-((2-(4-Chlorophenyl)-2-oxoethyl)thio)-6-methyl-3-phenyl-2-thioxo analog (Fig. 19, )	5-(4-chlorophenyl-oxoethyl)thio, 6-methyl	Antiviral (HCV inhibition)	Similar to Fig. 18, with chloro-substituted intermediates

Key Findings and Analysis

• Biological Activity: Antiviral Activity: The target compound’s nitro group correlates with significant in vitro anti-HBV activity (IC₅₀ ~2.5 μM), though poor bioavailability limits in vivo efficacy. Analogs with chloro substituents (Fig. 19, ) show stronger HCV inhibition, suggesting halogenation optimizes target binding .

• Synthesis Challenges :

  • The target compound is synthesized via cyclocondensation (59–72% yields), while analogs require multi-step routes (e.g., Claisen condensation in ), which may reduce scalability.